N-Methyl-N-Methoxy-4-(3-indolyl)butyramide

• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol
• IUPAC Name: 4-(1H-indol-3-yl)-N-methoxy-N-methylbutanamide
• InChI: InChI=1S/C14H18N2O2/c1-16(18-2)14(17)9-5-6-11-10-15-13-8-4-3-7-12(11)13/h3-4,7-8,10,15H,5-6,9H2,1-2H3
• InChI Key: UYQUYXIBGKFUJW-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CCCC1=CNC2=CC=CC=C21)OC

Description

N-Methyl-N-Methoxy-4-(3-indolyl)butyramide is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of 1.75 g (8.61 mmol) of 3-indolebutyric acid (Aldrich Chemical Co.) in acetonitrile at room temperature was added 7.0 mL (40.2 mmol) of N,N-diisopropylethylamine, 1.0 g (10.3 mmol) of N,N-dimethylhydroxylamine hydrochloride and 4.19 g (9.5 mmol) of benzotriazol-1-yloxy-tris(dimethylamino)phosphonium hexafluorophosphate (BOP reagent) and the resulting mixture was allowed to stir at room temperature overnight and was then concentrated to dryness. The residue was dissolved into ethyl acetate and washed with water, 0.5N HCl, saturated NaHCO3 and brine and then dried over MgSO4 and concentrated. Flash chromatography (elution with a gradient of 2-10% ether in methylene chloride) provided 2.0 g of the amide 139. 1H NMR consistent with structure.